Hexyl acetate

• IUPAC Name: hexyl acetate
• InChI: InChI=1S/C8H16O2/c1-3-4-5-6-7-10-8(2)9/h3-7H2,1-2H3
• InChI Key: AOGQPLXWSUTHQB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC(=O)C
• Molecular Formula: C8H16O2
• DSSTOX Substance ID: DTXSID6022006
• Molecular Weight: 144.21 g/mol
• Physical Description: Hexyl acetate appears as a colorless liquid with a mild sweet odor. Flash point 113 °F. A moderate fire risk. Inhalation may cause adverse effects. Insoluble in water and very soluble in alcohols and ethers. When heated to high temperatures emits acrid smoke and fumes. Used as a solvent and as a propellant in aerosols., Dry Powder, Liquid; Liquid; Liquid, Other Solid, Colorless liquid with a sweet fruity odor; [HSDB], Liquid, colourless liquid with a fruity odour
• Boiling Point: 334.4 to 338 °F at 760 mmHg (USCG, 1999), 171.5 °C, 170.00 to 172.00 °C. @ 760.00 mm Hg
• Flash Point: 99 °F (USCG, 1999), 45 °C, 113 °F (45 °C) (Closed cup)
• Solubility: Very soluble in alcohol and ether, In water, 511 mg/L at 25 °C, 0.511 mg/mL at 25 °C, soluble in alcohol, ether; insoluble in water, 1 ml in 1 ml 95% alcohol (in ethanol)
• Density: 0.876 (USCG, 1999) - Less dense than water; will float, 0.8779 g/cu cm at 15 °C, 0.868-0.872
• Vapor Pressure: 1.32 [mmHg], 1.32 mm Hg at 25 °C
• Color/Form: Colorless liquid
• CAS RN: 142-92-7, 88230-35-7
• Melting Point: -112 °F (USCG, 1999), -80.9 °C, -81 °C

Description

Hexyl acetate is an ester with the molecular formula C8H16O2. It is mainly used as a solvent for resins, polymers, fats, and oils. It is also used as a paint additive to improve its dispersion on a surface. This compound is also used as a flavoring because of its fruity odor, and it is naturally present in many fruits (such as apples and plums) as well as alcoholic beverages.

Synthesis Analysis

This compound can be synthesized through an esterification reaction of hexanol and acetic acid in the presence of an acid catalyst. Laboratory scale batch chromatographic reactor experiments were carried for the esterification of acetic acid with n-hexanol to synthesize a value-added ester, namely n-hexyl acetate in the presence of an ion exchange resin catalyst, Purolite CT-124.

Molecular Structure Analysis

From a structural perspective, the molecular formula for this compound is C8H16O2. The compound’s molecular weight is approximately 144.21 g/mol. The structure is characterized by an acetate group (C2H3O2) bonded to a hexyl group (C6H13), hence the name ‘this compound’.

Chemical Reactions Analysis

This compound can be synthesized through an esterification reaction of hexanol and acetic acid in the presence of an acid catalyst. The process typically involves the removal of a water molecule from the reactants, leading to the formation of an ester.

Physical And Chemical Properties Analysis

This compound appears as a colorless liquid with a mild sweet odor. It has a flash point of 113 °F and is considered a moderate fire risk. It is insoluble in water and very soluble in alcohols and ethers. When heated to high temperatures, it emits acrid smoke and fumes.

Scientific Research Applications

Flavor and Fragrance Enhancement

Hexyl acetate is widely recognized for its fruity odor, contributing significantly to green note flavor compounds in the food industry. Its application in flavor enhancement is supported by research on the optimized synthesis of this compound through lipase-catalyzed transesterification processes. This process has been refined to increase the efficiency and yield of this compound production, highlighting its importance in food flavoring (Shieh & Chang, 2001).

Antimicrobial Activity

Research also explores the use of this compound for improving the safety of fresh-sliced apples by evaluating its antimicrobial activity against pathogenic species such as Escherichia coli, Salmonella enteritidis, and Listeria monocytogenes. The findings suggest potential applications of this compound in enhancing the hygienic safety and extending the shelf life of minimally processed foods, indicating its role beyond flavor enhancement to food safety (Lanciotti et al., 2003).

Mechanism of Action

Target of Action

Hexyl acetate primarily targets the olfactory receptors in humans due to its fruity odor. It is used as a flavoring agent in the food industry . In addition, it is used as a solvent for resins, polymers, fats, and oils .

Biochemical Pathways

This compound is produced by the esterification of hexanol and acetic acid . This reaction is catalyzed by an enzyme known as alcohol acyltransferase (AAT), which facilitates the condensation of acyl-CoAs and alcohols to form esters . The acetyl CoA pathway is involved in this process, requiring approximately 10 enzymes and various organic cofactors .

Result of Action

The primary result of this compound’s action is the perception of a fruity smell when it is used as a flavoring agent. This is due to its interaction with olfactory receptors. When used as a solvent, it helps in the dispersion of substances such as resins, polymers, fats, and oils .

Safety and Hazards

While Hexyl acetate is generally recognized as safe for consumption by the FDA, prolonged or excessive exposure can cause irritation to the skin and eyes. Inhalation of high concentrations may cause respiratory irritation, and ingestion can lead to gastrointestinal discomfort. It is a moderate fire risk and when heated to high temperatures, it emits acrid smoke and fumes.

Biochemical Analysis

Biochemical Properties

Hexyl acetate plays a significant role in various biochemical reactions. It is known to interact with enzymes such as alcohol acyltransferases (AATs), which catalyze the formation of esters from acyl-CoAs and alcohols . These interactions are crucial for the biosynthesis of esters, including this compound, in various biological systems. Additionally, this compound exhibits antimicrobial activity and can be used to improve the safety of minimally processed fruits .

Cellular Effects

This compound influences various cellular processes and functions. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the expression of genes involved in aroma metabolism during yeast fermentation . This modulation can lead to changes in the production of volatile aroma compounds, impacting the overall flavor profile of fermented products.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with specific biomolecules. The compound is synthesized via an esterification reaction involving hexanol and acetic acid, facilitated by an acid catalyst . This process involves the removal of a water molecule from the reactants, leading to the formation of the ester bond. Additionally, this compound can interact with alcohol acyltransferases, which play a role in the biosynthesis of esters .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. This compound is relatively stable under standard conditions, but its long-term effects on cellular function can vary. Studies have shown that this compound can have antimicrobial properties, which may influence the safety and quality of minimally processed fruits over time .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. At lower dosages, this compound is generally considered safe for consumption and use. At higher dosages, it may exhibit toxic or adverse effects. For instance, this compound has been found to be safe for all animal species at 25 mg/kg complete feed, with a margin of safety between 2 and 6 .

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly in the biosynthesis of esters. Enzymes such as alcohol acyltransferases catalyze the formation of esters from acyl-CoAs and alcohols . This process is essential for the production of esters like this compound in biological systems. Additionally, this compound can influence metabolic flux and metabolite levels, impacting the overall metabolic profile of the organism.

Transport and Distribution

This compound is transported and distributed within cells and tissues through specific transporters and binding proteins. The compound’s localization and accumulation can be influenced by these interactions. For example, this compound can be transported across cell membranes and distributed to various cellular compartments, where it exerts its effects .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. These mechanisms ensure that this compound reaches its intended site of action within the cell, where it can participate in biochemical reactions and influence cellular processes .

Synthesis routes and methods I

Procedure details

One of the commercially important ways to manufacture n-hexyl acetate is by the catalytic esterification of n-hexyl alcohol wih acetic acid. n-Hexyl acetate (b.p.=171.5° C.), n-hexyl alcohol (b.p.=157.5° C.) and water (b.p.=100° C.) form a minimum ternary azeotrope boiling at 97.0° C. and containing 18.5 weight percent n-hexyl acetate, 52.9 wt.% n-hexyl alcohol and 28.6 wt.% water. n-Hexyl acetate forms a binary azeotrope with water boiling at 97.4° C. and containing 39 wt.% n-hexyl acetate. n-Hexyl alcohol also forms a binary minimum azeotrope with water which boils at 97.8° C. and contains 25 wt.% n-hexyl alcohol. Thus in the esterification of n-hexyl alcohol with acetic acid to form n-hexyl acetate and water, the rectification of this mixture has two binary and a ternary azeotrope to contend with, and yields the lowest boiling constituent, namely the n-hexyl acetate-n-hexyl alcohol-water ternary azeotrope. It is therefore impossible to produce n-hexyl acetate from n-hexyl alcohol and water mixtures by rectification because the lower boiling ternary azeotrope will always come off overhead as the initial product. Any mixture of n-hexyl acetate, n-hexyl alcohol and water subjected to rectification at one atmosphere pressure will produce an overhead product boiling at 97° C. and containing 18.5 wt.% n-hexyl acetate, 52.9 wt.% n-hexyl alcohol and 28.6 wt.% water. Extractive distillation would be an attractive method of effecting the separation of n-hexyl alcohol from n-hexyl acetate if agents can be found that (1) will break the n-hexyl acetate-n-hexyl alcohol-water azeotrope and (2) are easy to recover from the n-hexyl acetate, that is, form no azeotrope with n-hexyl acetate and boil sufficiently above n-hexyl acetate to make the separation by rectification possible with only a few theoretical plates.

Synthesis routes and methods II

Procedure details

The data in Table 2 was obtained in the following manner. The charge was brought to boiling and after a half hour of operation in the 4.5 theoretical plate column to establish equilibrium throughout, methylbenzoate at 95° C. and 10-16 ml/min. was pumped in. The rectification was continued for 11/4 hours with sampling of the overhead and bottoms after 75 minutes. The analysis is shown in Table 2 and was 97.3% n-hexyl alcohol in the overhead and 81% n-hexyl alcohol in the bottoms, both on a water-free basis, which gives a relative volatility of 1.605 of n-hexyl alcohol to n-hexyl acetate. This indicates that the ternary azeotrope has been negated and the separation accomplished. The n-hexyl alcohol comes off in the form of its binary azeotrope with water which on condensation, immediately forms two layers. The solubility of n-hexyl alcohol in liquid water is only 0.6%.

Synthesis routes and methods III

Procedure details

GC-MS revealed crotyl butyrate and hexyl acetate as two of the trace chemicals in fraction #2. Recombining crotyl butyrate, but not hexyl acetate, with butyl butyrate gave capture rates equalling that of the complete extract and approaching that of the five live-caged females (Table 1, Experiment 5).